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Compound of Interest

Compound Name: Dipropyl malonate

Cat. No.: B072706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

properties of dipropyl malonate. The information is curated for professionals in research and

development, offering precise data, experimental methodologies, and a logical workflow for

property determination.

Core Physicochemical Properties
Dipropyl malonate, also known as malonic acid dipropyl ester, is a colorless to nearly

colorless liquid.[1] It is identified by the CAS number 1117-19-7.[1][2][3][4][5]

Quantitative Data Summary
The fundamental physicochemical characteristics of dipropyl malonate are summarized in the

table below for ease of reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₁₆O₄ [2][3][5]

Molecular Weight 188.22 g/mol [2][3][5]

Appearance
Colorless to Almost colorless

clear liquid
[1][4]

Boiling Point 229 °C [1][4]

Melting Point -77 °C [1][4]

Density (Specific Gravity) 1.01 g/cm³ (at 20/20 °C) [1][4]

Refractive Index 1.42 [1]

Flash Point 100 °C [1][4]

Solubility

Very slightly soluble in water;

soluble in alcohol and oils.[4]

Soluble in ethanol (167.12

g/L), methanol (226.52 g/L),

and isopropanol (126.23 g/L)

at 25°C.[3]

[3][4]

Purity >98.0% (GC) [1]

Experimental Protocols
While specific experimental records for dipropyl malonate are not publicly detailed, the

following are standard methodologies for determining the key physicochemical properties of a

liquid compound like dipropyl malonate.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination, especially for small sample

sizes, is the Thiele tube method.[6]

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-malonate
https://scent.vn/en/pages/compound/dipropyl-malonate-517959
https://www.scbt.com/p/dipropyl-malonate-1117-19-7
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-malonate
https://scent.vn/en/pages/compound/dipropyl-malonate-517959
https://www.scbt.com/p/dipropyl-malonate-1117-19-7
https://www.tcichemicals.com/IL/en/p/M0034
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://www.tcichemicals.com/IL/en/p/M0034
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://www.tcichemicals.com/IL/en/p/M0034
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://www.tcichemicals.com/IL/en/p/M0034
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://www.tcichemicals.com/IL/en/p/M0034
https://www.tcichemicals.com/IL/en/p/M0034
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://scent.vn/en/pages/compound/dipropyl-malonate-517959
https://scent.vn/en/pages/compound/dipropyl-malonate-517959
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4403272.htm
https://www.tcichemicals.com/IL/en/p/M0034
https://www.benchchem.com/product/b072706?utm_src=pdf-body
https://www.benchchem.com/product/b072706?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiele tube

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Liquid for heating bath (e.g., mineral oil)

Procedure:

A few milliliters of dipropyl malonate are placed in the small test tube.[7]

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the

sample.[6]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is placed in a Thiele tube filled with a heating liquid, such as mineral oil.[6][8]

The side arm of the Thiele tube is gently heated, causing the bath liquid to circulate and heat

the sample uniformly.[9]

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When a rapid and continuous stream of bubbles emerges from the capillary tube, heating is

discontinued.[8]

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[9]

Determination of Density (Volumetric Method)
Density is the mass of a substance per unit volume. For a liquid like dipropyl malonate, this

can be determined using a pycnometer or, more simply, a graduated cylinder and a balance.
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[10][11]

Apparatus:

Graduated cylinder or pycnometer

Analytical balance

Procedure:

The mass of a clean, dry measuring cylinder is recorded.[10]

A specific volume of dipropyl malonate (e.g., 20 cm³) is added to the measuring cylinder.

[10]

The mass of the measuring cylinder containing the liquid is recorded.[10]

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.[10]

The density is then calculated by dividing the mass of the liquid by its volume.[12]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be measured using a

refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index.

A few drops of dipropyl malonate are placed on the prism of the refractometer.
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The prism is closed and the instrument is adjusted until the dividing line between the light

and dark fields is sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

core physicochemical properties of a liquid chemical compound such as dipropyl malonate.
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Workflow for Physicochemical Property Determination

Sample Preparation & Purity Check

Property Measurement

Data Compilation & Reporting

Obtain Dipropyl Malonate Sample

Purity Analysis (e.g., GC)

Determine Boiling Point

If Pure

Measure Density

If Pure

Measure Refractive Index

If Pure

Assess Solubility

If Pure

Tabulate Quantitative Data

Generate Technical Report

Document Experimental Protocols

Click to download full resolution via product page

Caption: A logical workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

